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Compound of Interest

Compound Name: CP-060

Cat. No.: B15574048

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identity
The full chemical name of CP-060S is (-)-(S)-2-[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-3-

[3-[N-methyl-N-[2-(3,4-methylenedioxyphenoxy)ethyl]amino]propyl]-1,3-thiazolidin-4-one

hydrogen fumarate.[1] This compound is a novel cardioprotective agent with a multifaceted

mechanism of action, primarily recognized for its properties as a calcium channel blocker and

its ability to prevent intracellular sodium and calcium overload.

Quantitative Pharmacological Data
The following tables summarize the key quantitative data regarding the pharmacological effects

of CP-060S.

Table 1: Vasorelaxant Activity of CP-060S in Rat Aorta
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Reference
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Phenylephrin

e
10⁻⁵ M

Potent

Inhibition
Nifedipine 10⁻⁶ M

Similar to CP-

060S

Table 2: Effect of CP-060S on Intracellular Calcium ([Ca²⁺]i) in Rat Aortic Rings

Condition Agonist
CP-060S
Concentration

Effect on [Ca²⁺]i

High K⁺ - 10⁻⁵ M Complete Inhibition

Ca²⁺-free medium Phenylephrine 10⁻⁵ M
No effect on phasic

increase

Table 3: Protective Effect of CP-060S against Veratridine-Induced Calcium Overload in Rat

Cardiomyocytes

Treatment Basal [Ca²⁺]i (nM)
[Ca²⁺]i after Veratridine (74
µM) (nM)

Control 44 ± 5 3705 ± 942

CP-060S (1 µM) 42 ± 5 72 ± 14

Signaling Pathways and Mechanism of Action
CP-060S exerts its cardioprotective effects through a combination of mechanisms, primarily

centered on the regulation of intracellular calcium levels and mitigation of oxidative stress.

Inhibition of L-type Voltage-Dependent Ca²⁺ Channels
CP-060S is a potent inhibitor of L-type voltage-dependent Ca²⁺ channels, a key mechanism

underlying its vasoinhibitory effects.[1] This action is comparable to that of established calcium
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channel blockers like nifedipine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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